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Compound of Interest

4'-Hydroxy-3'-
Compound Name:

(trifluoromethyl)acetophenone

Cat. No. 8139320

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available chemical safety information for 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone (CAS No. 149105-11-3). It is intended for
informational purposes for a technical audience and should not be considered a substitute for a
formal risk assessment or the guidance provided in a Safety Data Sheet (SDS).

Introduction

4'-Hydroxy-3'-(trifluoromethyl)acetophenone is a substituted acetophenone derivative.
Acetophenones are a class of organic compounds that are widely used as intermediates in the
synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. The presence of a
trifluoromethyl group can significantly alter the physicochemical and biological properties of a
molecule, often enhancing its metabolic stability and bioactivity. This guide provides a
consolidated overview of the available safety information for this compound, focusing on its
hazard identification, handling procedures, and the experimental protocols for its safety
assessment.

Hazard Identification and Classification
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Based on available Safety Data Sheets, 4'-Hydroxy-3'-(trifluoromethyl)acetophenone is
classified under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) as follows:

o Skin Irritation: Category 2 (Causes skin irritation)
e Serious Eye Irritation: Category 2 (Causes serious eye irritation)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the supplier's Safety Data Sheet. Key recommendations include avoiding breathing
dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only
outdoors or in a well-ventilated area.

Physicochemical and Toxicological Data

Quantitative toxicological data for 4'-Hydroxy-3'-(trifluoromethyl)acetophenone, such as
LD50 (median lethal dose) and LC50 (median lethal concentration) values, are not readily
available in the public domain. The information presented below is collated from various
supplier data sheets.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 149105-11-3 [1][2]

Molecular Formula CoH7F302 [1][2]

Molecular Weight 204.15 g/mol [2]

Appearance Brown powder/solid [1]

Melting Point 170.5-179.5 °C [1]

Boiling Point 174-179 °C

Table 2: Acute Toxicity Data

Endpoint Value Species Route Reference
Data not

LD50 _ - - -
available
Data not

LC50 _ - - -
available

Experimental Protocols for Safety Assessment

Detailed experimental protocols for assessing the safety of chemicals are provided by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

The following are summaries of the OECD guidelines relevant to the identified hazards of 4'-

Hydroxy-3'-(trifluoromethyl)acetophenone.

Skin Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.

Methodology:

e Animal Model: Healthy, young adult albino rabbits are typically used.
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o Test Substance Preparation: The test substance (solid or liquid) is applied directly to a small
area of shorn skin.

» Application: A gauze patch holding 0.5 g of the solid test substance is applied to the skin and
held in place with a semi-occlusive dressing for a 4-hour exposure period.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The reactions are scored according to a standardized grading system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetophenone-chemical-safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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